Cas no 851404-83-6 (N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,3-diphenylpropanamide)

• Product Name: N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,3-diphenylpropanamide
• CAS No: 851404-83-6
• MF: C₂₇H₂₆N₂O₂
• MW: 410.507546901703
• CID: 6496885
• Update Time: 2025-07-30

N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,3-diphenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,3-diphenylpropanamide
• N-(2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-3,3-diphenylpropanamide
• Benzenepropanamide, N-[2-(1,2-dihydro-7-methyl-2-oxo-3-quinolinyl)ethyl]-β-phenyl-

• Inchi： 1S/C27H26N2O2/c1-19-12-13-22-17-23(27(31)29-25(22)16-19)14-15-28-26(30)18-24(20-8-4-2-5-9-20)21-10-6-3-7-11-21/h2-13,16-17,24H,14-15,18H2,1H3,(H,28,30)(H,29,31)
• InChI Key： QHRFCOSCWWYYEW-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC2=C(NC1=O)C=C(C)C=C2)(=O)CC(C1=CC=CC=C1)C1=CC=CC=C1

Experimental Properties

• Density: 1.159±0.06 g/cm3(Predicted)
• Boiling Point: 687.7±55.0 °C(Predicted)
• pka: 11.66±0.70(Predicted)

Additional information on N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,3-diphenylpropanamide

N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,3-diphenylpropanamide (CAS No. 851404-83-6): An Overview

N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,3-diphenylpropanamide (CAS No. 851404-83-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as quinolones, which are characterized by their quinoline ring structure and are widely studied for their diverse biological activities.

The chemical structure of N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,3-diphenylpropanamide is particularly noteworthy for its complex arrangement of functional groups. The quinoline ring, substituted with a methyl group and an oxo group, forms the core of the molecule. The ethylamine side chain attached to the quinoline ring further enhances its reactivity and biological activity. Additionally, the diphenylpropanamide moiety contributes to the compound's overall stability and solubility properties.

Recent studies have focused on the pharmacological properties of N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,3-diphenylpropanamide. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another important aspect of N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,3-diphenylpropanamide is its potential as an anticancer agent. Research has shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK/ERK, which are crucial for cell survival and proliferation. These findings highlight the potential of this compound as a novel therapeutic agent in oncology.

In addition to its anti-inflammatory and anticancer properties, N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-y l)ethyl - 3 , 3 - diphenylpropanamide has also been investigated for its neuroprotective effects. Studies have demonstrated that this compound can protect neurons from oxidative stress and reduce neuroinflammation in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to its ability to scavenge free radicals and inhibit the activation of microglia.

The safety profile of N - 2 - ( 7 - methyl - 2 - oxo - 1 , 2 - dihydroquinolin - 3 - yl ) ethyl - 3 , 3 - diphenylpropanamide is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, making it a suitable candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and efficacy in human subjects.

The synthesis of N - 2 - ( 7 - methyl - 2 - oxo - 1 , 2 - dihydroquinolin - 3 - yl ) ethyl - 3 , 3 - diphenylpropanamide involves several steps, including the formation of the quinoline ring and the subsequent attachment of the diphenylpropanamide moiety. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. Optimizing these synthetic methods is crucial for large-scale production and commercialization of this compound.

In conclusion, N - 2 - ( 7 - methyl - 2 - oxo - 1 , 2 - dihydroquinolin - 3 - yl ) ethyl - 3 , 3 - diphenylpropanamide (CAS No. 851404-83-6) is a multifaceted compound with promising therapeutic potential in various fields such as inflammation, cancer, and neurodegeneration. Ongoing research continues to uncover new insights into its mechanisms of action and clinical applications, making it an exciting area of study for medicinal chemists and pharmacologists alike.